Cas no 1179480-59-1 (N2,N4-bis(4-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine hydrochloride)

N2,N4-bis(4-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine hydrochloride is a triazine-based compound with a morpholine substituent, offering potential utility in pharmaceutical and agrochemical applications. Its molecular structure features two p-tolyl groups and a morpholine ring, contributing to enhanced solubility and reactivity. The hydrochloride salt form improves stability and handling properties. This compound may serve as an intermediate in synthesizing biologically active molecules, leveraging its triazine core for hydrogen bonding and π-stacking interactions. Its well-defined crystalline structure facilitates purification and characterization, making it suitable for research and development in medicinal chemistry. The presence of electron-donating groups may further influence its reactivity in nucleophilic substitution or coordination chemistry.
N2,N4-bis(4-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine hydrochloride structure
1179480-59-1 structure
Product Name:N2,N4-bis(4-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine hydrochloride
CAS No:1179480-59-1
MF:C21H25ClN6O
MW:412.915802717209
CID:5472260
Update Time:2025-05-21

N2,N4-bis(4-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-N,4-N-bis(4-methylphenyl)-6-morpholin-4-yl-1,3,5-triazine-2,4-diamine:hydrochloride
    • N2,N4-bis(4-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine hydrochloride
    • Inchi: 1S/C21H24N6O.ClH/c1-15-3-7-17(8-4-15)22-19-24-20(23-18-9-5-16(2)6-10-18)26-21(25-19)27-11-13-28-14-12-27;/h3-10H,11-14H2,1-2H3,(H2,22,23,24,25,26);1H
    • InChI Key: ONXBKBCLACPDFQ-UHFFFAOYSA-N
    • SMILES: N(C1C=CC(C)=CC=1)C1N=C(NC2C=CC(C)=CC=2)N=C(N2CCOCC2)N=1.Cl

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Additional information on N2,N4-bis(4-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine hydrochloride

Comprehensive Overview of N2,N4-bis(4-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine hydrochloride (CAS No. 1179480-59-1)

The compound N2,N4-bis(4-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine hydrochloride (CAS No. 1179480-59-1) is a highly specialized chemical entity that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This triazine-based derivative is characterized by its unique molecular structure, which incorporates a morpholine moiety and bis(4-methylphenyl) substituents. These structural features contribute to its potential applications in drug discovery, material science, and agrochemical development.

In recent years, the demand for triazine derivatives has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in compounds like N2,N4-bis(4-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine hydrochloride because of their potential as kinase inhibitors or anticancer agents. The presence of the morpholin-4-yl group enhances solubility and bioavailability, making it a promising candidate for further pharmacological studies. Additionally, the hydrochloride salt form improves stability, which is critical for formulation development.

The synthesis of CAS No. 1179480-59-1 involves multi-step organic reactions, including nucleophilic substitution and cyclization techniques. Advanced analytical methods such as HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure purity and structural integrity. This compound is often referenced in patent literature for its potential use in treating inflammatory diseases or as a photosensitizer in photodynamic therapy, aligning with current trends in precision medicine.

From an industrial perspective, N2,N4-bis(4-methylphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine hydrochloride is also explored for its role in advanced materials. Its aromatic triazine core provides thermal stability, making it suitable for high-performance polymers or coatings. Environmental scientists have investigated its degradation pathways to address concerns about sustainable chemistry, a topic increasingly relevant in regulatory discussions.

Frequently asked questions about this compound include its mechanism of action in biological systems, synthetic scalability, and toxicity profile. While preclinical data suggest low acute toxicity, comprehensive ADMET studies are necessary to evaluate its safety for therapeutic use. The compound’s logP value and hydrogen bonding capacity are also critical parameters for drug designers optimizing lead compounds.

In summary, CAS No. 1179480-59-1 represents a compelling case study in the intersection of medicinal chemistry and material science. Its structural complexity and functional diversity underscore the importance of rational drug design and green synthesis methodologies. As research progresses, this compound may emerge as a key player in addressing unmet medical needs or advancing smart materials technologies.

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